Cas no 478490-01-6 (N'-hydroxy-6-methoxypyridine-3-carboximidamide)

• Product Name: N'-hydroxy-6-methoxypyridine-3-carboximidamide
• CAS No: 478490-01-6
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• MDL: MFCD09932810
• CID: 877208
• PubChem ID: 22147882
• Update Time: 2025-06-13

N'-hydroxy-6-methoxypyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidamide,N-hydroxy-6-methoxy-(9CI)
• N-hydroxy-6-methoxynicotinamidine
• N'-hydroxy-6-methoxypyridine-3-carboximidamide
• N-hydroxy-6-methoxypyridine-3-carboximidamide
• MFCD09932810
• N-Hydroxy-6-methoxypyridine-3-carboxamidine
• SCHEMBL1725891
• EN300-60493
• N-Hydroxy-6-methoxynicotinimidamide
• AKOS000174330
• CS-0452847
• 478490-01-6

• MDL： MFCD09932810
• Inchi： 1S/C7H9N3O2/c1-12-6-3-2-5(4-9-6)7(8)10-11/h2-4,11H,1H3,(H2,8,10)
• InChI Key： JRJCFYLVBRPFCH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(/C(=N/O)/N)=CN=1

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 80.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on N'-hydroxy-6-methoxypyridine-3-carboximidamide

Recent Advances in the Study of N'-hydroxy-6-methoxypyridine-3-carboximidamide (CAS: 478490-01-6)

N'-hydroxy-6-methoxypyridine-3-carboximidamide (CAS: 478490-01-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique hydroxamic acid derivative structure, has been the subject of recent studies due to its potential applications in drug development, particularly as an inhibitor of key enzymatic pathways. The compound's ability to chelate metal ions and modulate enzyme activity has positioned it as a promising candidate for therapeutic interventions in various diseases, including cancer and inflammatory disorders.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of N'-hydroxy-6-methoxypyridine-3-carboximidamide. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in epigenetic regulation and cancer progression. The study utilized X-ray crystallography to reveal the compound's binding mode within the active site of HDAC2, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its HDAC inhibitory properties, N'-hydroxy-6-methoxypyridine-3-carboximidamide has shown promise as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial biofilm formation was highlighted as a key mechanism of action, suggesting potential applications in combating antibiotic-resistant infections.

The synthesis and optimization of N'-hydroxy-6-methoxypyridine-3-carboximidamide derivatives have been an active area of research. Recent advancements in synthetic methodologies have enabled the production of analogs with improved pharmacokinetic properties. A notable development is the use of microwave-assisted synthesis to reduce reaction times and improve yields, as described in a 2023 publication in Organic Process Research & Development.

Pharmacokinetic studies of N'-hydroxy-6-methoxypyridine-3-carboximidamide have revealed challenges in oral bioavailability, prompting investigations into prodrug strategies and formulation approaches. Recent work published in the European Journal of Pharmaceutical Sciences (2024) demonstrated that nanoparticle-based delivery systems could significantly enhance the compound's solubility and tissue distribution, addressing previous limitations in drug delivery.

Looking forward, the clinical translation of N'-hydroxy-6-methoxypyridine-3-carboximidamide and its derivatives remains a key focus. Preclinical studies are currently underway to evaluate its safety profile and therapeutic efficacy in animal models of disease. The compound's dual functionality as both an epigenetic modulator and antimicrobial agent presents unique opportunities for multi-target therapeutic strategies in complex disease conditions.